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A deep dive into the distribution and measurement of a key cosmogenic radionuclide, providing

insights into the early solar system and the analytical techniques used to study it.

Aluminum-26 (²⁶Al), a short-lived radionuclide with a half-life of approximately 717,000 years,

serves as a crucial tool for scientists studying the formation and early history of the solar

system.[1][2] Its decay to Magnesium-26 (²⁶Mg) releases a significant amount of energy, which

is considered a primary heat source for the melting and differentiation of early-forming

planetesimals.[3] The initial abundance of ²⁶Al, often expressed as the ratio ²⁶Al/²⁷Al, can also

be used as a fine-scale chronometer for dating events in the early solar system.[4] This guide

provides a comparative analysis of ²⁶Al abundance in different meteorite classes, details the

experimental protocols for its measurement, and visualizes the key processes and workflows

involved.

Quantitative Comparison of ²⁶Al in Meteorites
The concentration of cosmogenic ²⁶Al, produced by the interaction of cosmic rays with target

elements in meteoroids, varies between different meteorite classes. This variation reflects

differences in their chemical composition, cosmic-ray exposure ages, and shielding conditions.

The initial ²⁶Al/²⁷Al ratio, on the other hand, provides a snapshot of the distribution of this

radionuclide in the early solar nebula.
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Meteorite
Class

Sub-
Class/Grou
p

Meteorite
Example(s)

Measured
²⁶Al
Concentrati
on (dpm/kg)

Initial ²⁶Al/
²⁷Al Ratio

Reference

Chondrites
Ordinary

(UOC)

Semarkona

(LL3.0)
14 - 39

Chondrules:

~7 x 10⁻⁶
[5][6]

Carbonaceou

s (CV)
Allende -

CAIs: (5.19 ±

0.17) x 10⁻⁵
[7]

Carbonaceou

s (CO)
Y-81020 -

Chondrules:

(3.5 ± 0.7) x

10⁻⁶

[5]

Achondrites

HED

(Howardites,

Eucrites,

Diogenites)

Antarctic

finds
54 - 100 - [6]

Andesitic

Achondrite

Erg Chech

002
-

(8.89 ± 0.09)

x 10⁻⁶
[4]

Stony-Irons Pallasites - - - -

Mesosiderites -

Similar to

ordinary

chondrites

- [8]

Irons IAB Complex Twannberg 1.7 +0.5/-0.4 - [9]

Note: "dpm/kg" stands for disintegrations per minute per kilogram. CAIs (Calcium-Aluminum-

rich Inclusions) and chondrules are components within chondritic meteorites. The initial ²⁶Al/

²⁷Al ratios are determined from the study of these components and reflect the abundance at the

time of their formation.

Experimental Protocols
The measurement of ²⁶Al in meteorites is primarily accomplished through two sophisticated

analytical techniques: Gamma-Ray Spectrometry and Accelerator Mass Spectrometry (AMS).
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Gamma-Ray Spectrometry
This non-destructive technique identifies radioactive isotopes by measuring the characteristic

gamma rays they emit upon decay. For ²⁶Al, the key gamma-ray emission occurs at an energy

of 1.809 MeV.[2]

Methodology:

Sample Preparation: A whole meteorite specimen or a prepared powdered sample is placed

in a well-shielded, low-background high-purity germanium (HPGe) detector.

Data Acquisition: The detector measures the energy of incoming gamma rays over an

extended period, often several days, to accumulate sufficient counts from the low-activity

²⁶Al.

Spectrum Analysis: The resulting gamma-ray spectrum is analyzed to identify the

characteristic 1.809 MeV photopeak of ²⁶Al. The net area of this peak, after background

subtraction, is proportional to the activity of ²⁶Al in the sample.

Efficiency Calibration: The detector's efficiency for the 1.809 MeV gamma ray must be

determined using a calibrated gamma-ray source with a similar geometry to the meteorite

sample.

Activity Calculation: The final ²⁶Al activity (in dpm/kg) is calculated by dividing the net count

rate by the detector efficiency, the gamma-ray emission probability, and the sample mass.

Accelerator Mass Spectrometry (AMS)
AMS is an ultra-sensitive technique capable of detecting extremely low concentrations of long-

lived radionuclides. It directly counts the individual atoms of an isotope, making it significantly

more sensitive than decay counting methods.

Methodology:

Sample Digestion and Chemical Separation: A small, powdered meteorite sample (typically a

few milligrams) is dissolved using a mixture of acids (e.g., HF, HNO₃). A known amount of

stable aluminum (²⁷Al) carrier is added to monitor the chemical yield. Aluminum is then

chemically separated and purified from the sample matrix.
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Target Preparation: The purified aluminum is converted into aluminum oxide (Al₂O₃) or

another suitable compound and pressed into a target holder for the ion source of the

accelerator.[4][5]

Ionization and Acceleration: The target is bombarded with cesium ions to produce a beam of

negative ions. These ions are then accelerated to high energies (mega-electron volts) in a

tandem accelerator.

Mass Spectrometry: The high-energy ions are passed through a series of magnets and

electrostatic analyzers that separate them based on their mass-to-charge ratio. This process

effectively removes interfering isobars (atoms of other elements with the same mass, such

as ²⁶Mg).

Detection: A specialized detector counts the individual ²⁶Al ions. The ratio of ²⁶Al to the stable

isotope ²⁷Al is measured.

Concentration Calculation: The absolute concentration of ²⁶Al is calculated from the

measured ²⁶Al/²⁷Al ratio, the known amount of ²⁷Al carrier added, and the initial sample

mass.

Visualizing the Analysis and Decay
To better understand the processes involved, the following diagrams illustrate the logical

workflow of a comparative analysis and the decay scheme of Aluminum-26.
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Logical Workflow for Comparative Analysis of 26Al in Meteorites
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Workflow for 26Al comparative analysis.
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Decay Scheme of Aluminum-26 (26Al)

26Al (Aluminum-26)
Half-life: 7.17 x 10^5 years

26Mg* (Excited State)

β+ decay (Positron Emission)
or Electron Capture

26Mg (Magnesium-26)
(Stable)

Gamma Decay
(1.809 MeV photon)
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Simplified decay scheme of 26Al to 26Mg.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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